Cas no 3346-64-3 (4-Pyrimidinecarbonylchloride, 1,2,3,6-tetrahydro-2,6-dioxo-)

4-Pyrimidinecarbonylchloride, 1,2,3,6-tetrahydro-2,6-dioxo- structure
3346-64-3 structure
Product Name:4-Pyrimidinecarbonylchloride, 1,2,3,6-tetrahydro-2,6-dioxo-
CAS No:3346-64-3
MF:C5H3ClN2O3
MW:174.541919946671
CID:295417
PubChem ID:20491043
Update Time:2025-04-19

4-Pyrimidinecarbonylchloride, 1,2,3,6-tetrahydro-2,6-dioxo- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarbonylchloride, 1,2,3,6-tetrahydro-2,6-dioxo-
    • 2,4-dioxo-1H-pyrimidine-6-carbonyl chloride
    • Orotoylchloride (7CI,8CI)
    • Orotyl chloride
    • SCHEMBL12086579
    • 3346-64-3
    • 2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carbonylchloride
    • orotoyl chloride
    • 2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carbonyl chloride
    • DTXSID40608024
    • FT-0716236
    • LEHYZRWBQXWKOY-UHFFFAOYSA-N
    • SCHEMBL122309
    • Inchi: 1S/C5H3ClN2O3/c6-4(10)2-1-3(9)8-5(11)7-2/h1H,(H2,7,8,9,11)
    • InChI Key: LEHYZRWBQXWKOY-UHFFFAOYSA-N
    • SMILES: ClC(C1=CC(NC(N1)=O)=O)=O

Computed Properties

  • Exact Mass: 173.98329
  • Monoisotopic Mass: 173.9832197g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 75.3Ų

Experimental Properties

  • PSA: 75.27

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